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Introduction

Cannabidivarin (CBDV) is a non-psychoactive phytocannabinoid found in the Cannabis sativa
plant.[1] Structurally similar to the more well-known cannabidiol (CBD), CBDV is distinguished
by a propyl side chain, which influences its pharmacological profile.[2] This compound is
garnering significant interest within the scientific community for its therapeutic potential,
particularly in the fields of neurology and inflammation.[1] This guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and biological activities of
CBDV, along with relevant experimental methodologies.

Chemical Structure and Identification

CBDV, or 2-[(1R,6R)-6-Isopropenyl-3-methylcyclohex-2-en-1-yl]-5-propylbenzene-1,3-diol, is a
homolog of cannabidiol (CBD). The key structural difference is the substitution of CBD's pentyl
side chain with a propyl group.

Key Identifiers:

o |[UPAC Name: 2-[(1R,6R)-6-lIsopropenyl-3-methylcyclohex-2-en-1-yl]-5-propylbenzene-1,3-
diol

e CAS Number: 24274-48-4[2]
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e Molecular Formula: C19H2602
e SMILES: CCCclcc(O)c(c(O)cl)[C@H]2C=C(C)CC[C@H]2C(=C)C

« InChl: INChl=1S/C19H2602/c1-4-5-13-9-16(20)18(17(21)10-13)15-8-12(3)6-7-
14(15)11(2)2/h8-10,14-15,20-21H,4-7H2,1-3H3/t14-,15+/m0/s1

Physicochemical Properties

The following table summarizes the key physicochemical properties of Cannabidivarin.

Property Value Reference
Molecular Weight 286.41 g/mol N/A
Appearance Crystalline solid N/A

Soluble in organic solvents
Solubility such as ethanol, methanol, N/A

and chloroform.

LogP (Predicted) ~5.5 N/A

Biological Activity and Signaling Pathways

CBDV has demonstrated a range of biological activities, with significant potential as an anti-
epileptic, anti-inflammatory, and neuroprotective agent.[1] Its mechanisms of action are
multifaceted and involve modulation of several key signaling pathways.

Key Therapeutic Properties:

o Anti-Epileptic Properties: Studies suggest CBDV can reduce the frequency and severity of
seizures, potentially by modulating neuronal excitability through interactions with specific
brain receptors.[1]

» Anti-Inflammatory Effects: CBDV exhibits anti-inflammatory properties that may be beneficial
for conditions such as inflammatory bowel disease and neurodegenerative disorders.[1]
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» Neuroprotective Effects: Research indicates that CBDV may help protect and preserve brain
cells, suggesting its potential in slowing the progression of neurodegenerative diseases like
Parkinson's and Alzheimer's.[1]

o Potential in Autism Spectrum Disorders (ASDs): Preliminary studies have shown that CBDV
may alleviate some behavioral difficulties associated with ASDs.[1]

The signaling pathways of CBDV are believed to be similar to those of CBD, involving
interactions with the endocannabinoid system and other receptor targets.

Caption: Putative signaling pathways of CBDV, highlighting its interaction with various
receptors to produce cellular effects.

Experimental Protocols
Chemical Synthesis

A common method for the synthesis of CBDV and its analogs is through the acid-catalyzed
reaction of an appropriate resorcinol (in this case, one with a three-carbon side chain) with a
terpene such as (+)-p-mentha-2,8-dien-1-ol.[3] Continuous flow chemical synthesis has been
explored as a practical and scalable method.

Example Protocol: Continuous Flow Synthesis of CBDV
e Solution Preparation:

o Solution A: Dissolve olivetol (with a three-carbon side chain) and (+)-p-mentha-2,8-dien-1-
ol in a suitable solvent like dichloromethane (DCM).

o Solution B: Dissolve a Lewis acid catalyst (e.g., BFs-Et20) in DCM.
e Reaction:
o Pump both solutions simultaneously into a T-connector.

o Pass the combined solution through a coil reactor with a defined residence time (e.g., 7
minutes).
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e Quenching and Extraction:

o The output from the reactor is quenched with a basic solution (e.g., saturated sodium
bicarbonate).

o The organic layer is separated, washed, dried, and the solvent is evaporated to yield the
crude product.

e Purification:

o The crude product is purified using chromatographic techniques such as flash
chromatography or high-performance liquid chromatography (HPLC) to obtain pure CBDV.

The following diagram illustrates a generalized workflow for the synthesis and purification of
CBDW.

Caption: A generalized workflow for the continuous flow synthesis and purification of
Cannabidivarin (CBDV).

Analytical Characterization

The structure and purity of synthesized CBDV are confirmed using various analytical
techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Used for detailed structural elucidation
of the molecule.

» High-Performance Liquid Chromatography (HPLC): Employed for the separation and
quantification of CBDV and any impurities.[4]

e Mass Spectrometry (MS): Provides precise molecular weight and structural information,
aiding in the identification of CBDV and its analogs.[4]

Summary and Future Directions

Cannabidivarin (CBDV) is a promising phytocannabinoid with a distinct chemical structure and
a compelling pharmacological profile. Its potential as an anti-convulsant, anti-inflammatory, and
neuroprotective agent warrants further investigation. Future research should focus on
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elucidating the precise molecular mechanisms of action, conducting robust clinical trials to
validate its therapeutic efficacy, and optimizing synthetic routes for large-scale production. The
development of detailed experimental protocols and a deeper understanding of its signaling
pathways will be crucial for advancing CBDV from a research compound to a potential
therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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